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Compound of Interest

Compound Name: Topanol CA

Cat. No.: B1683206 Get Quote

An In-Depth Technical Guide to Topanol CA for Laboratory Professionals

Introduction
Topanol CA, chemically known as 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane, is a

high molecular weight hindered phenolic antioxidant.[1][2] It is widely utilized as a stabilizer in

various polymer systems, including resins and light-colored rubber products, to protect them

from thermal and oxidative degradation.[1][3][4] This guide provides a comprehensive overview

of the material's safety data, handling procedures, and emergency protocols, tailored for

researchers, scientists, and drug development professionals. An improved, more active grade

known as Topanol CA-SF has also been developed with better handling and storage

properties.[1]

Chemical and Physical Properties
Topanol CA is a white powder.[5] Key physical and chemical properties are summarized in the

table below for easy reference.
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Property Value

CAS Number 1843-03-4

Molecular Formula C37H52O3

Molecular Weight 544.81 g/mol [3][5][6]

Appearance White powder[5]

Initial Melting Point ≥181.0 °C[5]

Purity ≥98%

Ash Content ≤0.1%[5]

Iron (Fe) Content ≤10.0 ppm[5]

Toxicological Data
The toxicological profile of Topanol CA indicates specific hazards that require careful

management in a laboratory setting. The following table summarizes the key toxicological data.

Endpoint Result Species

Acute Oral LD50 > 5000 mg/kg Rat[7]

Acute Dermal LD50 > 7940 mg/kg Rabbit[7]

Acute Inhalation LC50 (4h) 12.5 mg/L Rat[7]

Skin Irritation Slightly irritating[7]

Eye Irritation Non-irritating[7]

Skin Sensitization
Positive for skin sensitization

potential[7]

Mutagenicity (Ames test) Negative[7]

Reproductive/Developmental

Toxicity

Suspected of damaging fertility

or the unborn child (due to

toluene)[7]
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Hazard Identification and Safety Precautions
Topanol CA presents several hazards that necessitate strict adherence to safety protocols. It is

crucial to obtain special instructions before use.[7]

Hazard Statements:

H315: Causes skin irritation.[7]

H317: May cause an allergic skin reaction.[7]

H361d: Suspected of damaging the unborn child.[7]

H373: May cause damage to organs through prolonged or repeated exposure.[7]

Dust Explosion Hazard: Topanol CA presents a significant dust explosion hazard.[7] It is

imperative to prevent the formation of dust clouds and accumulation of dust on surfaces.[7]

Dust control equipment should have explosion relief vents or suppression systems.[7] Use non-

sparking tools for handling.[7]

Dust Explosion Characteristic Value

Minimum Ignition Energy < 3 mJ[7]

Minimum Ignition Temperature of Dust Cloud 360 - 380 °C[7]

Maximum Explosion Pressure 9.2 bar[7]

Maximum Rate of Pressure Rise 1172 bar/s[7]

Kst Value 318 bar.m/s[7]

Minimum Explosible Concentration 25 g/m3[7]

Experimental Protocols: Handling, Storage, and
Disposal
Handling Procedures

Ventilation: Use in a well-ventilated area, preferably under a chemical fume hood.[8][9]
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Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[7]

Hygiene: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid

contact with skin, eyes, and clothing.[8][10] Do not ingest.[8][9]

Dust Prevention: Minimize dust generation and accumulation.[7] Avoid clearing dust from

surfaces with compressed air.[7]

Storage Conditions
Store in tightly closed original containers in a dry, cool, and well-ventilated place.[8][9]

Recommended storage temperatures are cool, above 15°C to prevent solidification.[11]

For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[3] Aliquot

the solution to avoid repeated freeze-thaw cycles.[3]

Keep away from foodstuffs and strong oxidizing agents.[8][11]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and

international regulations.[7]

Material should be disposed of by an authorized waste disposal contractor to an approved

waste disposal site.[11]

Emergency Procedures
First Aid Measures

Skin Contact: Immediately flush with water for 15 minutes.[7] Wash the contaminated skin

with plenty of soap and water.[7] If skin irritation or a rash occurs, seek medical

advice/attention.[7] Remove and wash contaminated clothing before reuse.[7]

Eye Contact: Flush eyes with water for at least 15 minutes.[7] If irritation occurs, seek

medical attention.[7]
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Inhalation: If exposed to excessive levels, remove to fresh air.[7] Get medical attention if a

cough or other symptoms develop.[7] If breathing has stopped, give artificial respiration.[12]

Ingestion: If swallowed, contact a physician or poison control center immediately.[7] Do NOT

induce vomiting.[9]

Accidental Release Measures
Personal Precautions: Isolate the hazard area and deny entry to unnecessary and

unprotected personnel.[7] Wear appropriate PPE.[7]

Environmental Precautions: Prevent releases to soils, drains, sewers, and waterways.[7]

Cleanup Procedures: Remove all ignition sources.[7] Ventilate the area of the spill or leak.[7]

Carefully scoop up the material to avoid generating dust clouds and place it into an

appropriate disposal container.[7] After collecting the material, flush the area with water.[7]

Visualization of Emergency Workflow
The following diagram illustrates the recommended workflow in the event of personal exposure

to Topanol CA.
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Personal Exposure to Topanol CA

Inhalation Skin Contact

Eye Contact

Ingestion

Exposure Occurs

Move to Fresh Air Flush with water for 15 mins

Flush eyes with water for 15 mins

Contact Physician or
Poison Control Center Immediately

Cough or other symptoms develop?

Get Medical Attention

Yes

Monitor

No

Wash with soap and water

Remove contaminated clothing

Irritation or rash occurs?

Get Medical Advice/Attention

Yes

No

Irritation occurs?

Seek Medical Attention

Yes

No

Click to download full resolution via product page

Caption: Emergency first aid procedures for Topanol CA exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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